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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

fabrication and characterization of high-performance inverted organic solar cells (OSCs) based

on the non-fullerene acceptor ITIC-4F. The information is intended for researchers in materials

science, chemistry, and physics, as well as professionals in the drug development field who

may utilize organic electronics for various applications.

Introduction to Inverted Device Architecture with
ITIC-4F
The inverted device architecture in organic solar cells offers significant advantages over the

conventional structure, primarily in terms of improved device stability and the ability to use

more stable metal cathodes. In this architecture, the charge collection sequence is reversed,

with electrons being collected at the bottom transparent electrode and holes at the top metal

electrode.

ITIC-4F, a derivative of the ITIC non-fullerene acceptor, has emerged as a key material in

achieving high power conversion efficiencies (PCEs) in OSCs. Its favorable characteristics

include a broad absorption spectrum, high electron mobility, and suitable energy levels that

align well with a variety of polymer donors. The fluorination of the end groups in ITIC-4F leads

to deeper HOMO and LUMO energy levels compared to its non-fluorinated counterpart, ITIC,

which can result in higher open-circuit voltages (Voc) and improved device performance.[1][2]
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When paired with wide bandgap polymer donors such as PBDB-T-SF, inverted devices

incorporating ITIC-4F have demonstrated PCEs exceeding 13%.[2]

Key Performance Parameters
The performance of inverted organic solar cells with ITIC-4F is evaluated based on several key

metrics. The tables below summarize the performance of devices fabricated with ITIC-4F and

various donor polymers in an inverted architecture.

Device Performance with Various Donor Polymers
Donor
Polymer

Device
Architect
ure

Voc (V)
Jsc
(mA/cm²)

FF (%) PCE (%)
Referenc
e

PBDB-T-

SF

ITO/ZnO/P

BDB-T-

SF:ITIC-

4F/MoO₃/A

l

0.89 18.5 74.0 13.1 [1]

PBN-S

Glass/ITO/

ZnO/PBN-

S:ITIC-

4F/MoO₃/A

g

0.87 16.2 70.0 9.83 [1]

PTB7-Th

Glass/ITO/

ZnO/PTB7-

Th:ITIC-

4F/MoO₃/A

g

0.81 19.8 68.0 10.9 [1]

Energy Level Data of Key Components
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Material HOMO (eV) LUMO (eV)

PBDB-T-SF -5.35 -3.50

ITIC-4F -5.66 -4.14

ZnO -7.6 -4.4

MoO₃ -5.3 -2.3

Experimental Protocols
The following sections provide detailed protocols for the fabrication and characterization of a

high-performance inverted organic solar cell using PBDB-T-SF as the donor and ITIC-4F as the

acceptor.

Materials and Solution Preparation
Substrates: Patterned indium tin oxide (ITO) coated glass substrates with a sheet resistance

of <15 Ω/sq.

Donor Polymer: PBDB-T-SF (available from various suppliers).

Acceptor: ITIC-4F (available from various suppliers).

Electron Transport Layer (ETL): Zinc Oxide (ZnO) nanoparticle solution.

Hole Transport Layer (HTL): Molybdenum(VI) oxide (MoO₃).

Solvent: Chlorobenzene (CB) and 1,8-diiodooctane (DIO) as a solvent additive.

Active Layer Solution:

Dissolve PBDB-T-SF and ITIC-4F in a 1:1 weight ratio in chlorobenzene to achieve a total

concentration of 16 mg/mL.

Add 0.5% v/v of 1,8-diiodooctane (DIO) to the solution.

Stir the solution on a hotplate at 50°C for at least 2 hours in a nitrogen-filled glovebox.
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Device Fabrication Workflow
The fabrication process follows a series of sequential deposition steps, as illustrated in the

workflow diagram below.
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Figure 1: Experimental workflow for device fabrication.
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Protocol:

Substrate Cleaning:

Sequentially sonicate the ITO substrates in detergent, deionized water, acetone, and

isopropanol for 15 minutes each.

Dry the substrates with a nitrogen gun.

Treat the substrates with UV-ozone for 15 minutes immediately before use.

ZnO Electron Transport Layer (ETL) Deposition:

Spin-coat the ZnO nanoparticle solution onto the cleaned ITO substrates at 3000 rpm for

30 seconds.

Anneal the substrates at 150°C for 20 minutes in air.

Transfer the substrates into a nitrogen-filled glovebox.

Active Layer Deposition:

Spin-coat the prepared PBDB-T-SF:ITIC-4F solution onto the ZnO layer at 2000 rpm for

40 seconds. The resulting film thickness should be approximately 100 nm.

Thermal Annealing:

Anneal the active layer films at 100°C for 10 minutes on a hotplate inside the glovebox.

MoO₃ Hole Transport Layer (HTL) and Aluminum (Al) Cathode Deposition:

Transfer the substrates to a thermal evaporator with a base pressure of < 1 x 10⁻⁶ Torr.

Thermally evaporate MoO₃ (10 nm) at a rate of 0.1 Å/s.

Subsequently, thermally evaporate Aluminum (Al, 100 nm) at a rate of 1-2 Å/s to define the

device area (typically 0.04 - 0.1 cm²).
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Device Characterization
Current Density-Voltage (J-V) Measurement:

Use a solar simulator with an AM 1.5G spectrum at 100 mW/cm² illumination.

Measure the J-V characteristics using a source meter.

Extract key parameters: Voc, Jsc, FF, and PCE.

External Quantum Efficiency (EQE) Measurement:

Use a dedicated EQE system with a monochromatic light source and a lock-in amplifier.

Measure the EQE spectrum over a wavelength range of 300-900 nm.

Integrate the EQE spectrum with the AM 1.5G solar spectrum to calculate the Jsc and

verify the J-V measurements.

Signaling Pathways and Energy Level Diagram
The operation of the inverted organic solar cell is governed by the energy level alignment of the

different layers, which facilitates efficient charge generation, separation, and collection.
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Figure 2: Energy level diagram of the inverted device.
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Upon photoexcitation in the active layer, excitons (bound electron-hole pairs) are generated.

These excitons diffuse to the donor-acceptor interface (PBDB-T-SF/ITIC-4F) where charge

separation occurs. The electrons are injected into the LUMO of ITIC-4F and transported

through the ZnO ETL to the ITO electrode. Simultaneously, holes are transferred to the HOMO

of PBDB-T-SF and transported through the MoO₃ HTL to the Aluminum cathode. The energy

level cascade facilitates efficient charge extraction and minimizes recombination losses,

leading to high device performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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